Cas no 28906-38-9 (Benzene, bromochloro-)

Benzene, bromochloro- structure
Benzene, bromochloro- structure
Product Name:Benzene, bromochloro-
CAS No:28906-38-9
MF:C6H4BrCl
MW:191.452960014343
CID:262357
PubChem ID:12754
Update Time:2025-04-19

Benzene, bromochloro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, bromochloro-
    • BROMOCHLOROBENZENE
    • Q27286505
    • Benzene, 1-bromo-2-chloro-
    • O-BROMOPHENYL CHLORIDE
    • NSC59694
    • NSC 59694
    • EN300-31033
    • AM20050050
    • MFCD00000532
    • UNII-PEC7Z3YX6P
    • SCHEMBL251393
    • A836511
    • DTXSID30870758
    • chlorobromobenzene
    • 1-Bromo-2-chlorobenzene, 99%
    • EINECS 211-775-1
    • 1-Chloro-2-bromobenzene
    • 2-Bromochlorobenzene-d4
    • EINECS 249-303-1
    • 1-bromanyl-2-chloranyl-benzene
    • CS-W004051
    • AI3-31290
    • 694-80-4
    • 2-Bromo-1-chlorobenzene
    • D77645
    • 2-Bromochluorobenzene
    • PEC7Z3YX6P
    • 2-bromoclorobenzene
    • Z0W07Y466G
    • B0569
    • UNII-Z0W07Y466G
    • AKOS005265527
    • o-Bromochlorobenzene
    • 1219795-51-3
    • 1-Bromo-2-chlorobenzene
    • FT-0611547
    • NSC-59694
    • 28906-38-9
    • 1-Bromo-2-chlorobenzene, analytical standard
    • 2-BROMOCHLOROBENZENE
    • STR07176
    • 2-BROMOPHENYL CHLORIDE
    • NS00042378
    • A9191
    • InChI=1/C6H4BrCl/c7-5-3-1-2-4-6(5)8/h1-4
    • 1-bromo-2-chloro-benzene
    • 2-chlorophenyl bromide
    • o-Chlorobromobenzene
    • W-104621
    • 2-Chlorobromobenzene
    • Inchi: 1S/C6H4BrCl/c7-5-3-1-2-4-6(5)8/h1-4H
    • InChI Key: QBELEDRHMPMKHP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1Cl

Computed Properties

  • Exact Mass: 189.91849
  • Monoisotopic Mass: 189.91849
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.628
  • Boiling Point: 203.4°Cat760mmHg
  • Flash Point: 79.4°C
  • Refractive Index: 1.574
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